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Compound of Interest

Compound Name: m-PEG-triethoxysilane (MW 5000)

Cat. No.: B13727185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety, handling, and

experimental application of m-PEG-triethoxysilane. The information is curated for professionals

in research and development who utilize this versatile molecule for surface modification and

bioconjugation.

Chemical Identification and Properties
m-PEG-triethoxysilane is a polyethylene glycol (PEG) derivative containing a methoxy group at

one terminus and a reactive triethoxysilane group at the other.[1] This structure allows for the

covalent attachment of the hydrophilic PEG chain to inorganic surfaces, such as glass and

silica.[2][3][4] It is commonly used in medical research, drug-release systems, nanotechnology,

and cell culture to create biocompatible and fouling-resistant surfaces.[3][5]

The physicochemical properties can vary depending on the molecular weight of the PEG chain.

For a representative compound, 3-[Methoxy(polyethyleneoxy)6-9]propyltrimethoxysilane, the

following properties have been reported:
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Property Value

CAS Number 65994-07-2

Molecular Formula CH3O(C2H4O)6-9(CH2)3Si(OCH3)3

Molecular Weight 459-591 g/mol

Appearance Off-white/white solid or viscous liquid

Boiling Point Not Available

Melting Point -8 °C

Flash Point 88 °C

Density 1.076 g/mL

Refractive Index @ 20°C 1.403

Solubility
Soluble in water, dichloromethane, chloroform,

acetonitrile

Data sourced from Gelest Inc. for 3-[Methoxy(polyethyleneoxy)6-9]propyltrimethoxysilane.[6]

Safety and Hazard Information
The hazard classification of m-PEG-triethoxysilane can vary depending on the specific product

and supplier. While some safety data sheets (SDS) for higher molecular weight versions

classify it as not a hazardous substance or mixture[7][8], others for similar or lower molecular

weight silane PEGs indicate potential hazards. For instance, some variants are classified as

combustible liquids that can cause skin and serious eye irritation, and may cause respiratory

irritation.[9] One SDS for m-PEG3-triethoxysilane indicates it is harmful if swallowed and very

toxic to aquatic life with long-lasting effects.[10]

Precautionary Statements:

Prevention: Wash hands thoroughly after handling.[10][11] Do not eat, drink or smoke when

using this product.[10][11] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9][11]

Use only outdoors or in a well-ventilated area.[9][11] Wear protective gloves, protective
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clothing, eye protection, and face protection.[11] Keep away from heat, sparks, open flames,

and hot surfaces.[11][12]

Response: If swallowed, call a poison center or doctor if you feel unwell and rinse your

mouth.[10][11] If on skin, take off immediately all contaminated clothing and rinse the skin

with water.[11][12] If in eyes, rinse cautiously with water for several minutes, remove contact

lenses if present and easy to do, and continue rinsing.[11]

Storage: Store in a well-ventilated place and keep the container tightly closed.[11] Store

locked up.[11] It is recommended to store at -20°C, desiccated, and to avoid frequent

thawing and freezing as the silane group is sensitive to moisture.[2][13]

Disposal: Dispose of contents and container to an approved waste disposal plant.[10][11]

Handling and Personal Protection
Proper handling of m-PEG-triethoxysilane is crucial to ensure laboratory safety. The following is

a logical workflow for handling this chemical in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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